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Compound of Interest

Compound Name: Octafluorotoluene

cat. No.: 81221213

An In-depth Technical Guide to Octafluorotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of octafluorotoluene (also known as perfluorotoluene). The information is
presented to support its application in research, particularly in the development of fluorinated
materials, specialty chemicals, and pharmaceuticals.

Core Physicochemical Data

Octafluorotoluene is a highly fluorinated aromatic compound valued for its chemical stability
and low reactivity.[1] The following table summarizes its key quantitative properties.
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Property Value

Molecular Formula C7Fs[1][2][3]
CsFsCF3[4]

Molecular Weight 236.06 g/mol [1][3]1[4]
CAS Number 434-64-0[1][2][4]
Appearance Colorless to almost colorless clear liquid[1]
Density 1.666 g/mL at 25 °C[5]
Boiling Point 104 °C[1][5][6]

Melting Point -66 °C[1]

Refractive Index n20/D 1.368][5]

Purity >98% (GC)[1]

Molecular Structure

The structure of octafluorotoluene consists of a benzene ring where all hydrogen atoms have
been replaced by fluorine atoms, and a trifluoromethyl group is attached to the ring.

Caption: Molecular structure of octafluorotoluene (C7Fs).

Experimental Protocols: Synthesis

While detailed, step-by-step experimental protocols are proprietary and vary by manufacturer, a
common industrial synthesis method for octafluorotoluene is the defluorination of
perfluoromethylcyclohexane. This process typically involves heating the starting material in the
presence of a nickel or iron catalyst.

The following diagram illustrates the general workflow for this synthesis.
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Caption: General workflow for the synthesis of octafluorotoluene.

Applications in Research and Development

Octafluorotoluene is a versatile compound with numerous applications in industrial and
laboratory settings:

e Solvent: Due to its high stability and ability to dissolve a range of compounds, it is used as a
high-performance solvent in chemical synthesis, particularly for fluorinated compounds.[1][2]

» Reagent in Organic Synthesis: It serves as a key building block in the synthesis of specialty
chemicals, pharmaceuticals, and agrochemicals where the introduction of fluorine can
enhance the efficacy and stability of the final products.[1]

o Electronics: Its excellent dielectric properties make it suitable for use in the manufacturing of
electronic components and as a heat transfer medium.[1][2]

» Fluoropolymer Production: It is a precursor in the manufacturing of fluoropolymers, which are
valued for their chemical resistance and thermal stability.[1]

o Medical Imaging: Octafluorotoluene has been explored as a contrast agent in magnetic
resonance imaging (MRI).[2]

e Environmental Studies: It is used in studies to understand the behavior of fluorinated
compounds in the environment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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